Cas no 2679836-55-4 (rac-(1R,3R,4S)-3-hydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3R,4S)-3-hydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid
• CAS No: 2679836-55-4
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 5644383
• PubChem ID: 165753681
• Update Time: 2025-10-28

rac-(1R,3R,4S)-3-hydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R,4S)-3-hydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid
• EN300-37102189
• 2757836-10-3
• 2679836-55-4
• EN300-28277071
• (1R,3R,4S)-3-hydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid

• Inchi： 1S/C8H10F3NO4/c9-8(10,11)7(16)12-4-1-3(6(14)15)2-5(4)13/h3-5,13H,1-2H2,(H,12,16)(H,14,15)/t3-,4+,5-/m1/s1
• InChI Key： WSJLTLIDFIIHJQ-MROZADKFSA-N
• SMILES： FC(C(N[C@H]1C[C@@H](C(=O)O)C[C@H]1O)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.6Ų

Additional information on rac-(1R,3R,4S)-3-hydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid

Racemic (1R,3R,4S)-3-Hydroxy-4-(2,2,2-Trifluoroacetamido)Cyclopentane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,3R,4S)-3-hydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid, identified by the CAS number 2679836-55-4, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex stereochemistry and functional groups, which contribute to its unique properties and reactivity.

The structure of this compound features a cyclopentane ring system with hydroxyl (-OH) and trifluoroacetamido (-NHCOCF₃) substituents at positions 3 and 4, respectively. The carboxylic acid group (-COOH) is located at position 1 of the cyclopentane ring. The stereochemistry of the molecule is defined by the (1R,3R,4S) configuration, which plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the trifluoroacetamido group introduces unique electronic and steric effects that can be exploited in drug design. For instance, this group can act as a bioisostere for other functional groups, potentially enhancing drug efficacy while reducing side effects.

In addition to its pharmaceutical applications, rac-(1R,3R,4S)-3-hydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid has shown promise in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of advanced polymers and coatings. Researchers have also explored its use in catalysis, where its chiral centers can induce asymmetric induction in various reactions.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an analytical standpoint, the compound's properties make it an interesting subject for spectroscopic studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and confirm its stereochemistry. These studies have provided valuable insights into the molecule's electronic environment and intermolecular interactions.

In conclusion, rac-(1R,3R,4S)-3-hydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid represents a fascinating example of how complex organic molecules can be tailored for specific applications through careful design and synthesis. Its unique combination of functional groups and stereochemistry positions it as a key player in future advancements across multiple disciplines.